Cas no 1187993-13-0 ((2,3-dihydro-1-benzofuran-5-yl)(4-methoxyphenyl)methanamine hydrochloride)

(2,3-Dihydro-1-benzofuran-5-yl)(4-methoxyphenyl)methanamine hydrochloride is a synthetic organic compound featuring a benzofuran core linked to a methoxyphenyl group via an amine functionality, with hydrochloride salt formation enhancing its stability and solubility. This structure suggests potential utility in pharmaceutical or agrochemical research, particularly as an intermediate or active moiety in drug discovery. The dihydrobenzofuran scaffold is known for its bioactivity, while the methoxyphenyl group may influence binding affinity and metabolic properties. The hydrochloride salt form ensures improved handling and formulation compatibility. Its synthesis and characterization are of interest for applications requiring precise molecular design, such as CNS-targeting compounds or serotonin receptor modulators. Further studies are needed to confirm specific pharmacological profiles.
(2,3-dihydro-1-benzofuran-5-yl)(4-methoxyphenyl)methanamine hydrochloride structure
1187993-13-0 structure
Product Name:(2,3-dihydro-1-benzofuran-5-yl)(4-methoxyphenyl)methanamine hydrochloride
CAS No:1187993-13-0
MF:C16H18ClNO2
MW:291.772623538971
CID:5167230
Update Time:2025-05-19

(2,3-dihydro-1-benzofuran-5-yl)(4-methoxyphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2,3-Dihydrobenzofuran-5-yl)(4-methoxyphenyl)methanamine hydrochloride
    • 2,3-dihydro-1-benzofuran-5-yl-(4-methoxyphenyl)methanamine;hydrochloride
    • 2,3-dihydro-1-benzofuran-5-yl(4-methoxyphenyl)methanamine hydrochloride
    • (2,3-dihydro-1-benzofuran-5-yl)(4-methoxyphenyl)methanamine hydrochloride
    • Inchi: 1S/C16H17NO2.ClH/c1-18-14-5-2-11(3-6-14)16(17)13-4-7-15-12(10-13)8-9-19-15;/h2-7,10,16H,8-9,17H2,1H3;1H
    • InChI Key: YDLGXVWQPZBKEQ-UHFFFAOYSA-N
    • SMILES: Cl.O1CCC2C=C(C=CC1=2)C(C1C=CC(=CC=1)OC)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Topological Polar Surface Area: 44.5

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Additional information on (2,3-dihydro-1-benzofuran-5-yl)(4-methoxyphenyl)methanamine hydrochloride

Comprehensive Guide to (2,3-dihydro-1-benzofuran-5-yl)(4-methoxyphenyl)methanamine hydrochloride (CAS No. 1187993-13-0)

(2,3-dihydro-1-benzofuran-5-yl)(4-methoxyphenyl)methanamine hydrochloride (CAS No. 1187993-13-0) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, featuring a benzofuran core and a methoxyphenyl substituent, has garnered attention due to its unique structural properties and potential applications in drug discovery. Researchers and industry professionals frequently search for "1187993-13-0 supplier," "benzofuran derivatives uses," and "methanamine hydrochloride applications," highlighting its relevance in modern scientific inquiries.

The molecular structure of (2,3-dihydro-1-benzofuran-5-yl)(4-methoxyphenyl)methanamine hydrochloride combines a dihydrobenzofuran moiety with a 4-methoxyphenyl group, linked via a methanamine bridge. This configuration is particularly interesting for designing novel bioactive molecules, as benzofuran derivatives are known for their diverse pharmacological activities. Recent trends in drug development emphasize the importance of such scaffolds, making this compound a subject of interest for those exploring "new CNS drug candidates" or "neuroprotective agents."

One of the key applications of CAS 1187993-13-0 lies in its potential role as a building block for central nervous system (CNS) therapeutics. The benzofuran ring system is often associated with compounds that exhibit neuroactive properties, and the addition of a methoxyphenyl group may enhance binding affinity to specific receptors. Researchers investigating "serotonin receptor modulators" or "dopamine agonists" may find this compound particularly valuable for their studies.

From a synthetic chemistry perspective, (2,3-dihydro-1-benzofuran-5-yl)(4-methoxyphenyl)methanamine hydrochloride offers versatility in organic transformations. The presence of both amine and ether functionalities allows for various derivatization strategies, making it a useful intermediate in medicinal chemistry programs. Laboratories focusing on "structure-activity relationship studies" or "lead compound optimization" often seek such tailored molecules to advance their research objectives.

The physicochemical properties of 1187993-13-0 contribute to its utility in drug discovery. As a hydrochloride salt, it typically exhibits good solubility in aqueous systems, which is crucial for biological testing. The methoxy group influences the compound's lipophilicity, potentially affecting its blood-brain barrier permeability—a critical factor for CNS-targeted drugs. These characteristics make it a subject of interest for queries like "improving drug bioavailability" and "CNS drug design principles."

In the context of current research trends, (2,3-dihydro-1-benzofuran-5-yl)(4-methoxyphenyl)methanamine hydrochloride aligns with the growing demand for novel psychoactive substance research and neuropharmacology. The scientific community's focus on mental health therapeutics and neurodegenerative diseases has increased attention on compounds with potential neuromodulatory effects. This connection makes it relevant to searches such as "new antidepressants research 2023" and "Alzheimer's disease drug development."

Quality control and characterization of CAS 1187993-13-0 are essential for research applications. Advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy are typically employed to verify the compound's purity and structural integrity. These aspects are particularly important for researchers looking for "high-purity research chemicals" or "characterized reference standards."

The commercial availability of (2,3-dihydro-1-benzofuran-5-yl)(4-methoxyphenyl)methanamine hydrochloride through specialized chemical suppliers facilitates its use in various research settings. Scientists often search for "custom synthesis of benzofuran derivatives" or "bulk research chemical suppliers," indicating the compound's importance in both academic and industrial laboratories. Proper storage conditions, typically as a lyophilized powder at controlled temperatures, ensure its stability for long-term use.

From a regulatory standpoint, while 1187993-13-0 is primarily used for research purposes, compliance with laboratory safety protocols is essential. Researchers should consult "chemical handling guidelines" and "laboratory safety standards" when working with this compound. The scientific community continues to explore its potential while adhering to ethical research practices and regulatory requirements.

Future research directions for (2,3-dihydro-1-benzofuran-5-yl)(4-methoxyphenyl)methanamine hydrochloride may include detailed pharmacological profiling and mechanism of action studies. As interest grows in "precision medicine" and "personalized therapeutics," compounds with specific structural features like this may play important roles in developing targeted therapies. The integration of computational chemistry and artificial intelligence in drug discovery further enhances the potential applications of such specialized molecules.

In summary, (2,3-dihydro-1-benzofuran-5-yl)(4-methoxyphenyl)methanamine hydrochloride (CAS No. 1187993-13-0) represents an important chemical entity in contemporary medicinal chemistry research. Its unique structural features, combined with potential biological activities, make it a valuable tool for scientists exploring new therapeutic avenues. As research continues to evolve, this compound may contribute significantly to advancements in neuroscience and drug development.

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